AC708

• Molecular Formula: C21H26O2
• Appearance: Solid powder
• synonyms: AC708; AC-708; AC 708.; unknown

Description

AC708 is a small molecule CSF1R inhibitor designed with rationale to impact the TAM-related progression of human tumors. AC708 possesses significant specificity for CSF1R when tested in a kinase selectivity assay, and to the closely related PDGFR family receptors PDGFRα and β, FLT3, and KIT. In cell based assays, AC708 potently inhibited CSF1R phosphorylation mediated by CSF-1 (IC50 = 26 nM) and by IL-34 (IC50 = 33 nM). It also inhibited the viability of growth-factor dependent cells cultured in CSF-1 (IC50 = 38 nM) or IL-34 (IC50 = 40 nM), and inhibited the CSF-1-mediated differentiation and survival of primary human osteoclast with an IC50 of 15 nM.

Scientific Research Applications

Tumor-Associated Macrophage Inhibition

AC708 has been investigated as a potent and selective inhibitor of CSF1R, significantly impacting tumor-associated macrophage (TAM) infiltration in breast tumor models. This study shows that AC708 can inhibit the viability of growth-factor dependent cells and the differentiation and survival of primary human osteoclasts. Notably, AC708 resulted in a dose-dependent reduction of tumor resident macrophages in a breast cancer model, indicating its potential as a therapeutic in oncology (Armstrong et al., 2013).

Electrochemical Mechanisms in Pipeline Steel

AC frequencies significantly impact the stress corrosion cracking (SCC) of pipeline steels in seawater solutions. AC708 seems to influence this process by accelerating mass transfer and hydrogen evolution. This research suggests that AC708 catalyzes both anodic dissolution and hydrogen evolution reactions, increasing SCC susceptibility due to the combined effect on the SCC process (Liu et al., 2018).

Antitumor Effects

AC7700, a derivative of combretastatin A-4 and similar in its effects to AC708, has shown to induce blood flow stasis in tumors, leading to extensive necrosis due to the interrupted nutrient supply. This effect was consistent across various tissues and organs, suggesting that AC708 derivatives like AC7700 might have broad applications in cancer therapy (Hori et al., 2002).